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Compound of Interest

Compound Name: 5,5-dimethylpiperidine-2,4-dione

Cat. No.: B6262251 Get Quote

An In-depth Technical Guide to 5,5-dimethylpiperidine-2,4-dione

This technical guide provides a comprehensive overview of 5,5-dimethylpiperidine-2,4-dione,

tailored for researchers, scientists, and professionals in drug development. While a specific

CAS number for this compound is not readily available in major chemical databases as of late

2025, this document outlines its chemical identifiers, a proposed synthetic pathway, and

detailed experimental protocols based on established chemical principles for related

compounds.

Chemical Identifiers
Below is a table summarizing the key chemical identifiers for 5,5-dimethylpiperidine-2,4-
dione, derived from its chemical structure.
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Identifier Value

IUPAC Name 5,5-dimethylpiperidine-2,4-dione

Molecular Formula C₇H₁₁NO₂

Molecular Weight 141.17 g/mol

SMILES CC1(C)CC(=O)NC(=O)C1

InChI
InChI=1S/C7H11NO2/c1-7(2)4-5(9)8-6(10)3-

7/h3-4H2,1-2H3,(H,8,9)

InChIKey DEPCULBMHFQAOA-UHFFFAOYSA-N

CAS Number Not Assigned

Proposed Synthesis
The synthesis of 5,5-dimethylpiperidine-2,4-dione can be conceptually approached through a

Dieckmann cyclization of a diester precursor. This method is a well-established intramolecular

condensation reaction for forming cyclic β-keto esters and is widely used in the synthesis of

various piperidine-2,4-dione derivatives. The proposed synthetic workflow is outlined below.

Logical Relationship of the Synthetic Pathway
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Dimethyl malonate

Diethyl 3,3-dimethylpentanedioate

Alkylation

2-Bromo-2-methylpropane

Ethyl 3-amino-4,4-dimethylpentanoate

Curtius Rearrangement

Ethyl 3-(2-ethoxy-2-oxoethylamino)-4,4-dimethylpentanoate

N-Alkylation

5,5-dimethylpiperidine-2,4-dione

Dieckmann Cyclization

Precursor Synthesis Cyclization and Final Product Formation

Alkylation of
Dimethyl Malonate Curtius Rearrangement N-Alkylation Dieckmann Cyclization Hydrolysis & Decarboxylation Purification G5,5-dimethylpiperidine-2,4-dione
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To cite this document: BenchChem. [5,5-dimethylpiperidine-2,4-dione CAS number and
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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